2-{[5-(4-methylphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}-N-phenylacetamide

• IUPAC Name: 2-[[5-(4-methylphenyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-N-phenylacetamide
• InChI: InChI=1S/C23H20N4OS/c1-17-12-14-18(15-13-17)22-25-26-23(27(22)20-10-6-3-7-11-20)29-16-21(28)24-19-8-4-2-5-9-19/h2-15H,16H2,1H3,(H,24,28)
• InChI Key: NSLCREKQKARIFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN=C(N2C3=CC=CC=C3)SCC(=O)NC4=CC=CC=C4
• Molecular Formula: C23H20N4OS
• Molecular Weight: 400.5 g/mol

Description

2-{[5-(4-methylphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}-N-phenylacetamide, commonly referred to as MTPTA, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MTPTA belongs to the class of compounds known as thiosemicarbazones, which have been extensively studied for their anti-cancer and anti-viral properties.

Mechanism of Action

The exact mechanism of action of MTPTA is not fully understood. However, it is believed that MTPTA exerts its anti-cancer and anti-viral effects by inhibiting the activity of ribonucleotide reductase, an enzyme that is essential for DNA synthesis. MTPTA has also been shown to induce apoptosis in cancer cells by activating the p53 pathway.
Biochemical and Physiological Effects:
MTPTA has been shown to have low toxicity and high selectivity towards cancer cells. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, while having minimal effects on normal cells. MTPTA has also been shown to inhibit the growth of cancer cells by inducing oxidative stress and DNA damage.

Advantages and Limitations for Lab Experiments

One of the major advantages of MTPTA is its high purity and yield, making it a suitable compound for scientific research. MTPTA has also been shown to have low toxicity and high selectivity towards cancer cells, making it a potential candidate for cancer therapy.
However, one of the major limitations of MTPTA is its poor solubility in water, which can make it difficult to administer in vivo. MTPTA also has a short half-life, which can limit its efficacy in vivo.

Future Directions

There are several future directions for research on MTPTA. One of the most promising areas of research is in the development of MTPTA-based therapies for cancer and viral infections. Further research is also needed to elucidate the exact mechanism of action of MTPTA and to optimize its pharmacokinetic properties. Additionally, the development of novel formulations and delivery systems for MTPTA could improve its efficacy in vivo.

Synthesis Methods

MTPTA can be synthesized through a multistep process involving the reaction of 4-methylbenzaldehyde with thiosemicarbazide to form 4-methylthiosemicarbazone. This intermediate is then reacted with phenylacetyl chloride to form the final product MTPTA. The synthesis of MTPTA has been optimized to yield high purity and yield, making it a suitable compound for scientific research.

Scientific Research Applications

MTPTA has been shown to have potential therapeutic applications in various diseases. One of the most promising applications of MTPTA is in cancer treatment. Several studies have shown that MTPTA has potent anti-cancer properties and can induce apoptosis in cancer cells. MTPTA has also been shown to inhibit the growth of various cancer cell lines, including breast cancer, prostate cancer, and lung cancer.
MTPTA has also been studied for its anti-viral properties. It has been shown to inhibit the replication of several viruses, including HIV, hepatitis C virus, and dengue virus. MTPTA has also been shown to have potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.